Cas no 1327170-11-5 ((2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide)

• Product Name: (2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide
• CAS No: 1327170-11-5
• MF: C₂₂H₂₀Cl₂N₂O₃
• MW: 431.311803817749
• CID: 5323644
• PubChem ID: 51367042
• Update Time: 2025-10-29

(2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(tetrahydro-2-furanyl)methyl]-2H-1-benzopyran-3-carboxamide
• AKOS005734513
• STL108466
• 1327170-11-5
• F6609-7260
• (2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide
• (2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide

• Inchi： 1S/C22H20Cl2N2O3/c1-13-4-6-16(11-19(13)24)26-22-18(21(27)25-12-17-3-2-8-28-17)10-14-9-15(23)5-7-20(14)29-22/h4-7,9-11,17H,2-3,8,12H2,1H3,(H,25,27)/b26-22-
• InChI Key： PVBHRJXYCNWKAL-ROMGYVFFSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(/C(=N/C1C=CC(C)=C(C=1)Cl)/O2)C(NCC1CCCO1)=O

Computed Properties

• Exact Mass: 430.0850979g/mol
• Monoisotopic Mass: 430.0850979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.03±0.20(Predicted)

Additional information on (2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide

Comprehensive Analysis of (2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide (CAS No. 1327170-11-5)

The compound (2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide, identified by its CAS No. 1327170-11-5, is a synthetic organic molecule with a complex structure. This compound belongs to the chromene family, which is known for its diverse biological activities and applications in medicinal chemistry. The presence of chloro and methyl substituents, along with the oxolan-2-yl group, contributes to its unique chemical properties. Researchers are increasingly interested in this compound due to its potential as a pharmacophore in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like (2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide has surged, driven by advancements in computational chemistry and high-throughput screening. The compound's imine and carboxamide functional groups make it a promising candidate for targeting specific enzyme inhibitors or receptor modulators. Its CAS No. 1327170-11-5 is frequently searched in scientific databases, reflecting its relevance in bioorganic chemistry and materials science.

The synthesis of (2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide involves multi-step reactions, including condensation and cyclization processes. The chromene core is constructed through a Knoevenagel reaction, followed by the introduction of the imine and carboxamide moieties. This synthetic route highlights the compound's versatility and adaptability for further structural optimization. Researchers often explore its structure-activity relationship (SAR) to enhance its efficacy and selectivity.

One of the most intriguing aspects of CAS No. 1327170-11-5 is its potential application in photodynamic therapy (PDT). The chromene scaffold is known for its photosensitive properties, making it a candidate for light-activated therapeutics. Additionally, the compound's lipophilicity and hydrogen-bonding capacity are critical for its bioavailability and drug-likeness. These features align with current trends in precision medicine and targeted drug delivery.

The (2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide also garners attention in green chemistry due to its potential for sustainable synthesis. Researchers are investigating catalyst-free and solvent-free methods to produce this compound, reducing environmental impact. Its CAS No. 1327170-11-5 is often associated with studies on eco-friendly chemical processes, reflecting the growing emphasis on sustainability in the pharmaceutical industry.

In summary, (2Z)-6-chloro-2-[(3-chloro-4-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide (CAS No. 1327170-11-5) is a multifaceted compound with significant potential in drug discovery, materials science, and green chemistry. Its unique structural features and diverse applications make it a subject of ongoing research and innovation. As scientific interest continues to grow, this compound is poised to play a pivotal role in advancing molecular design and therapeutic development.